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Compound of Interest

Compound Name: dl-Alanyl-dl-valine

Cat. No.: B162794 Get Quote

An In-depth Technical Guide to dl-Alanyl-dl-
valine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of the dipeptide dl-Alanyl-dl-valine. It also explores its significance in research,

particularly as a model for studying the fundamental properties of peptide bonds and

stereoisomerism. While specific signaling pathways and detailed experimental protocols for this

particular dipeptide are not extensively documented in publicly available literature, this guide

outlines general methodologies for dipeptide synthesis and illustrates the principles of

diastereomerism, which are central to the study of dl-Alanyl-dl-valine.

Physicochemical Properties
The quantitative data for dl-Alanyl-dl-valine are summarized in the table below. It is important

to note that some discrepancies exist in the reported CAS Registry Number for this compound,

which may be attributed to different suppliers or batches. The most frequently cited CAS

numbers are 1999-46-8 and 3303-46-6.
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Property Value Source(s)

Molecular Formula C₈H₁₆N₂O₃ [1][2]

Molecular Weight 188.22 g/mol [1]

CAS Registry Number 1999-46-8, 3303-46-6 [1][3]

Appearance
White to Almost white powder

to crystal
[2][4]

Purity >95.0% (T)(HPLC) [2]

Synonyms

H-DL-Ala-DL-Val-OH, 2-(2-

aminopropanamido)-3-

methylbutanoic acid

[1][2]

Significance in Research
dl-Alanyl-dl-valine serves as a valuable model compound in academic research due to its

relatively simple structure. Its primary significance lies in the following areas:

Fundamental Peptide Bond Studies: It provides a straightforward system for investigating the

properties of the peptide bond and the influence of aliphatic side chains on the behavior of

dipeptides.[3]

Stereoisomerism: As a racemic mixture, dl-Alanyl-dl-valine is an excellent model for

studying the properties and separation of diastereoisomers. The different spatial

arrangements of the constituent amino acids (L-alanine, D-alanine, L-valine, and D-valine)

lead to diastereomers (L-Ala-D-Val, D-Ala-L-Val) and enantiomers (L-Ala-L-Val, D-Ala-D-Val),

which can possess distinct physical and biological characteristics.[3]

Experimental Protocols: A General Approach to
Dipeptide Synthesis
While a specific, detailed protocol for the synthesis of dl-Alanyl-dl-valine is not readily

available, a general method for dipeptide synthesis involves the use of protecting groups to
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control the reaction between the two amino acids. A generalized workflow for such a synthesis

is outlined below.

Step 1: Protection

Step 2: Coupling Step 3: Deprotection Final Product

Protect N-terminus of dl-Alanine

Couple protected amino acids

Protect C-terminus of dl-Valine

Remove protecting groups dl-Alanyl-dl-valine

Click to download full resolution via product page

Caption: Generalized workflow for the chemical synthesis of a dipeptide.

Methodology:

Protection of Functional Groups: To ensure the formation of the desired peptide bond, the

amino group of the N-terminal amino acid (dl-alanine) and the carboxyl group of the C-

terminal amino acid (dl-valine) are protected with suitable chemical groups.[3]

Peptide Bond Formation (Coupling): The protected amino acids are then reacted together in

the presence of a coupling agent to facilitate the formation of the peptide bond.[3]

Deprotection: The protecting groups are removed from the newly formed dipeptide to yield

the final product, dl-Alanyl-dl-valine.[3]

Understanding Stereoisomerism in dl-Alanyl-dl-
valine
The "dl" designation in dl-Alanyl-dl-valine indicates that the product is a mixture of different

stereoisomers. This arises from the use of racemic mixtures of both alanine and valine in the

synthesis. The resulting product is a mixture of four different stereoisomers.
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Reactants

Products (Diastereomeric & Enantiomeric Mixture)

dl-Alanine

dl-Valine

L-Alanyl-L-valine

D-Alanyl-D-valine

Enantiomers

L-Alanyl-D-valine

Diastereomers

D-Alanyl-L-valine

Diastereomers Enantiomers

Click to download full resolution via product page

Caption: Stereoisomers formed from the reaction of dl-Alanine and dl-Valine.

Biological Activity and Signaling Pathways
There is a lack of specific information in the scientific literature detailing the direct involvement

of dl-Alanyl-dl-valine in biological signaling pathways. Research on peptide signaling often

focuses on more complex peptides with specific receptors and downstream effects. For

instance, in yeast, certain dipeptides can act as signaling molecules by persistently activating

protein kinase A pathways.[5] In plants, peptide signaling is crucial for development, with

families of peptides like CLE and EPFL regulating processes such as vascular development.[6]
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However, the role, if any, of a simple dipeptide like dl-Alanyl-dl-valine in such complex

signaling cascades has not been established.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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